Cas no 102714-71-6 (4,5-Dimethoxy-2-nitrobenzonitrile)

4,5-Dimethoxy-2-nitrobenzonitrile Properties

Names and Identifiers

• 4,5-Dimethoxy-2-nitrobenzonitrile
• Benzonitrile,4,5-dimethoxy-2-nitro-
• 1-Cyano-4,5-dimethoxy-2-nitrobenzene
• 6-Nitroveratronitrile
• Dimethoxy-2-nitrobenzonitrile
• 2-Nitro-4,5-dimethoxybenzonitrile
• 1-Cyano-4,5-dimethoxy-2-nitrobenzene 6-Nitroveratronitrile
• AKOS BBS-00002618
• 4,5-Dimethoxy-2-nitrobenzonitrile98%
• 4,5-Dimethoxy-2-nitrobenzonitrile 98%
• 4,5-Dimethoxy-2-nitro-benzonitrile
• 4,5-dimethoxy-2-nitro benzonitrile
• Benzonitrile, 4,5-dimethoxy-2-nitro-
• 4,5-dimethoxy-2-nitrobenzenecarbonitrile
• PubChem4768
• NQSQQGDTYKGCOT-UHFFFAOYSA-N
• SBB039884
• OR2737
• 06
• A800606
• D2984
• AKOS000271460
• SCHEMBL2773208
• 4,5-Dimethoxy-2-nitrobenzonitrile, 98%
• 4,5-Dimethoxy-2-nitrobenzonitrile, 99%
• FS-3933
• MFCD00017564
• InChI=1/C9H8N2O4/c1-14-8-3-6(5-10)7(11(12)13)4-9(8)15-2/h3-4H,1-2H
• DTXSID70363674
• J-000773
• AC-9277
• CS-0373309
• 102714-71-6
• FT-0642496
• STK741345
• 2-nitro-4,5-dimethoxybenzonitrile
• 6-NITROVERATRONITRILE
• 4,5-DIMETHOXY-2-NITROBENZONITRILE
• 1-CYANO-4,5-DIMETHOXY-2-NITROBENZENE
• +Expand

• MDL： MFCD00017564
• InChIKey： NQSQQGDTYKGCOT-UHFFFAOYSA-N
• Inchi： 1S/C9H8N2O4/c1-14-8-3-6(5-10)7(11(12)13)4-9(8)15-2/h3-4H,1-2H3
• SMILES： O(C)C1C=C(C(C#N)=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 208.04840674g/mol
• Heavy Atom Count: 15
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 88.1

Experimental Properties

• LogP: 2.00688
• PSA: 88.07000
• Melting Point: 165.0 to 170.0 deg-C
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• Color/Form: solid
• Solubility: Not determined
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),

4,5-Dimethoxy-2-nitrobenzonitrile Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：S26-37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT, IRRITANT-HARMFUL

4,5-Dimethoxy-2-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides